Cas no 680596-79-6 (2-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 680596-79-6
• MF: C₁₄H₂₃BO₄
• MW: 266.141024827957
• MDL: MFCD04115656
• CID: 68619
• PubChem ID: 3697076
• Update Time: 2025-07-19

2-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4,5]dec-7-en-8-boronic acid pinacol ester
• 1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-Hydroxy-2,3-dimethylbutan-2-yl hydrogen 1,4-dioxaspiro[4.5]dec-7-en-8-ylboronate
• 4,4,5,5-Tetramethyl-2-(1,4-dioxaspiro-[4.5]dec-7-en-8-yl)-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1,3,2-dioxaborolane
• 1,4-DIOXA-SPIRO[4,5]DEC-7-EN-8-BORONIC ACID, PINACOL ESTER
• 3-cyano-1-propylboronic acid pinacol ester
• 3-Cyanoprop-1-ylboronic acid,pinacol ester
• 4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-butanenitrile
• 4,4,5,5-tetramethyl-1,3-dioxa-2-selena-cyclopentane-2-oxide
• O,O'-seleninyl-pinacol
• pinacol selenite
• Pinacolselenit
• 2-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1,3,2-dioxaborolane;1,4-Dioxaspiro[4.5]-7-decene-8-boronic Acid Pinacol Ester
• DTXSID60395186
• FT-0644844
• 1,4-dioxaspiro[4,5]dec-7-ene-8-boronic acid pinacol ester
• T3566
• A835997
• 2-[1,4-DIOXASPIRO[4.5]DEC-7-EN-8-YL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• J-504001
• BCP15383
• 2-(1,4-dioxaspiro[4.5]dec-8-en-8-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,4-Dioxa-spiro[4,5]dec-7-en-8-boronic acid pinacol ester
• MFCD04115656
• 8-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,4-dioxa-spiro[4.5]dec-7-ene
• 8-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1,4-DIOXASPIRO[4.5]DEC-7-ENE
• AM20100630
• 1 pound not4-DIOXA-SPIRO[4 pound not5]DEC-7-EN-8-BORONIC ACID pound not PINACOL ESTER
• SCHEMBL309717
• CS-W009082
• 1,4-Dioxaspiro[4.5]dec-7-en-8-boronic acid pinacol ester
• AC-24256
• JCHWHOHZZYWUMP-UHFFFAOYSA-N
• Z1741975343
• EN300-261433
• 1,4-Dioxaspiro[4.5]dec-7-en-8-boronic acid pinacol ester, 97%
• AB20340
• 680596-79-6
• 1,4-Dioxaspiro[4.5]-7-decene-8-boronic Acid Pinacol Ester
• (1,4-DIOXASPIRO[4.5]DEC-7-EN-8-YL)BORONIC ACID PINACOL ESTER
• SY009515
• DS-11766
• AKOS005258672
• 1,4-DIOXA-SPIRO[4,5]DEC-7-EN-8-BORONIC ACID,PINACOL ESTER
• STL556873
• BBL103064

• MDL： MFCD04115656
• Inchi： 1S/C14H23BO4/c1-12(2)13(3,4)19-15(18-12)11-5-7-14(8-6-11)16-9-10-17-14/h5H,6-10H2,1-4H3
• InChI Key： JCHWHOHZZYWUMP-UHFFFAOYSA-N
• SMILES： O1B(C2=CCC3(CC2)OCCO3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 266.16900
• Monoisotopic Mass: 266.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• Melting Point: 68-73 °C
• PSA: 36.92000
• LogP: 2.47120

2-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 680596-79-6)

2-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known by its CAS number 680596-79-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of boronic esters and is characterized by its unique spirocyclic structure and dioxaborolane moiety. The combination of these structural features imparts a range of valuable properties that make it a promising candidate for various applications.

The spirocyclic structure of 2-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane provides enhanced stability and reactivity compared to linear analogs. The dioxaborolane moiety is particularly noteworthy due to its ability to undergo Suzuki-Miyaura coupling reactions efficiently. This reaction is a cornerstone in modern synthetic chemistry and is widely used for the formation of carbon-carbon bonds in the synthesis of complex organic molecules.

In the context of medicinal chemistry, 2-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been explored for its potential as a building block in the development of novel pharmaceuticals. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated significant inhibition of cancer cell proliferation in vitro.

The unique structural features of 2-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane also make it an attractive candidate for use in materials science applications. Its spirocyclic framework provides enhanced mechanical strength and thermal stability, which are crucial properties for the development of advanced polymers and coatings. Additionally, the dioxaborolane moiety can be functionalized to introduce various reactive groups, allowing for the creation of multifunctional materials with tailored properties.

In terms of synthesis, 2-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be prepared through a series of well-established chemical reactions. A common synthetic route involves the formation of the spirocyclic core followed by the introduction of the dioxaborolane moiety via boronic esterification. This synthetic strategy allows for high yields and excellent purity levels, making it suitable for large-scale production.

The safety profile of 2-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is another important consideration for its practical applications. Extensive toxicological studies have shown that this compound exhibits low toxicity and good biocompatibility when used under controlled conditions. These findings support its potential use in both medicinal and industrial settings.

In conclusion, 2-{1,4-dioxaspiro[4.5]dec-7-en-8-yl}-4,4,5,5-tetramethyl-1，3，2-dioxaborolane (CAS No. 680596-79-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, 2-{1，4-dioxaspiro[4.5]dec -7-en -8 -yl} - 4， 4， 5， 5 - tetramethyl - 1， 3， 2 - dioxaborolane is poised to play a significant role in advancing various scientific fields.